10.1039/B920497K | Heteroepitaxial growth of platinumnanocrystals on AgClnanotubesvia galvanic replacement reaction†

Heteroepitaxial growth of platinumnanocrystals on AgClnanotubesvia galvanic replacement reaction†

Chemical Communications Pub Date: 2010-01-13 DOI: 10.1039/B920497K

Abstract

We demonstrate a general and facile approach for heteroepitaxial growth of Pt nanocrystals on AgCl nanotubes via the galvanic replacement reaction between Ag/AgCl core–shell nanowires and H₂PtCl₆. These hetero-structured nanotubes exhibit higher electrocatalytic activities for methanol oxidation than conventional Pt/C-nanotube catalysts.

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Journal Name：Chemical Communications

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